Cas no 70571-31-2 (1-benzylpiperidine-2,4-dione)

• Product Name: 1-benzylpiperidine-2,4-dione
• CAS No: 70571-31-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD11847371
• CID: 548067
• PubChem ID: 22495541
• Update Time: 2025-06-14

1-benzylpiperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Piperidinedione,1-(phenylmethyl)-
• 1-BENZYLPIPERIDINE-2,4-DIONE
• 1-(phenylmethyl)piperidine-2,4-dione
• 1-benzyl-2,4-dioxopiperidine
• 1-Benzylpiperidin-2,4-dion
• 1-Benzyl-piperidin-2,4-dion
• 1-benzyl-piperidine-2,4-dione
• AG-G-75533
• BB 0261316
• CTK5D2596
• KB-218186
• N-benzylpiperidine-2,4-dione
• SureCN2223543
• MFCD11847371
• 70571-31-2
• CHEMBL4593762
• A836921
• SCHEMBL2223543
• CS-W001620
• 1-Benzylpiperidine2,4-Dione
• AS-30845
• AKOS015904412
• DTXSID70626190
• SB12065
• EN300-100497
• 2,4-Piperidinedione, 1-(phenylmethyl)-
• QRJOMPWHYVHSNX-UHFFFAOYSA-N
• 1-benzylpiperidine-2,4-dione

• MDL： MFCD11847371
• Inchi： 1S/C12H13NO2/c14-11-6-7-13(12(15)8-11)9-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： QRJOMPWHYVHSNX-UHFFFAOYSA-N
• SMILES： O=C1CC(CCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 37.38

Additional information on 1-benzylpiperidine-2,4-dione

Recent Advances in the Study of 1-Benzylpiperidine-2,4-dione (CAS: 70571-31-2): A Comprehensive Research Brief

1-Benzylpiperidine-2,4-dione (CAS: 70571-31-2) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This research brief synthesizes the latest findings on the synthesis, biological activity, and pharmacological potential of 1-benzylpiperidine-2,4-dione, providing a comprehensive overview for researchers and industry professionals.

The compound has garnered attention due to its unique structural features, which make it a promising candidate for modulating various biological targets. Recent publications highlight its role as an intermediate in the synthesis of more complex molecules with potential anti-inflammatory, antimicrobial, and neuroprotective properties. The versatility of 1-benzylpiperidine-2,4-dione in medicinal chemistry is underscored by its ability to undergo diverse chemical transformations, enabling the creation of libraries of derivatives for high-throughput screening.

One of the most significant advancements in the study of 1-benzylpiperidine-2,4-dione is its application in the development of enzyme inhibitors. Researchers have demonstrated its efficacy in targeting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and monoamine oxidase. These findings open new avenues for the treatment of conditions like Alzheimer's disease and Parkinson's disease, where enzyme dysregulation plays a critical role.

In addition to its therapeutic potential, recent studies have also focused on optimizing the synthesis of 1-benzylpiperidine-2,4-dione to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline production, reducing environmental impact and enhancing scalability. These advancements are crucial for facilitating the compound's transition from laboratory research to industrial applications.

Despite these promising developments, challenges remain in fully elucidating the pharmacokinetic and pharmacodynamic profiles of 1-benzylpiperidine-2,4-dione and its derivatives. Ongoing research aims to address these gaps, with particular emphasis on bioavailability, metabolic stability, and toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for clinical trials and eventual commercialization.

In conclusion, 1-benzylpiperidine-2,4-dione (CAS: 70571-31-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its structural adaptability, combined with its demonstrated biological activity, positions it as a valuable tool for developing next-generation therapeutics. Continued research and innovation will be essential to unlocking its full potential and translating laboratory findings into real-world medical solutions.